Cas no 773868-67-0 (2,6-Dimethyl-4-fluorobenzyl alcohol)
2,6-Dimethyl-4-fluorobenzyl alcohol is a fluorinated aromatic alcohol characterized by its distinct substitution pattern, featuring methyl groups at the 2- and 6-positions and a fluorine atom at the 4-position of the benzyl ring. This structural configuration enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the fluorobenzyl moiety contributes to improved metabolic stability and bioavailability in derived compounds. Its high purity and well-defined reactivity make it suitable for precise synthetic applications, including nucleophilic substitutions and cross-coupling reactions. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.
773868-67-0 structure
Product name:2,6-Dimethyl-4-fluorobenzyl alcohol
2,6-Dimethyl-4-fluorobenzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-fluoro-2,6-dimethyl-
- (4-Fluoro-2,6-dimethylphenyl)methanol
- 2,6-Dimethyl-4-fluorobenzyl alcohol
- Benzenemethanol, 4-fluoro-2,6-dimethyl- (9CI)
- AG-H-09544
- CTK5E4363
- MolPort-004-781-936
- PC5427
- SBB087014
- (4-fluoro-2,6-dimethyl-phenyl)methanol
- AB93163
- 773868-67-0
- CS-0194106
- MFCD03701056
- 4-Fluoro-2,6-dimethyl-benzyl alcohol
- A839074
- E89697
- SCHEMBL14724936
- DTXSID30666653
-
- MDL： MFCD03701056
- Inchi： InChI=1S/C9H11FO/c1-6-3-8(10)4-7(2)9(6)5-11/h3-4,11H,5H2,1-2H3
- InChI Key： UKQSZVFDOPDBJD-UHFFFAOYSA-N
- SMILES： CC1=C(CO)C(=CC(=C1)F)C
Computed Properties
- Exact Mass: 154.079
- Monoisotopic Mass: 154.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Density: 1.101
- Melting Point: NA
- Boiling Point: 248.9°C at 760 mmHg
- Flash Point: 127.6°C
- Refractive Index: 1.516
- PSA: 20.23000
- LogP: 1.93480
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2,6-Dimethyl-4-fluorobenzyl alcohol Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
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Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,6-Dimethyl-4-fluorobenzyl alcohol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D465785-10mg |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| Advanced ChemBlocks | N25588-250MG |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 95% | 250MG |
$130 | 2023-09-15 | |
| Advanced ChemBlocks | N25588-5G |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 95% | 5G |
$960 | 2023-09-15 | |
| Aaron | AR005C9S-1g |
Benzenemethanol,4-fluoro-2,6-dimethyl- |
773868-67-0 | 95% | 1g |
$364.00 | 2025-02-12 | |
| A2B Chem LLC | AC48084-5g |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 97% | 5g |
$902.00 | 2024-04-19 | |
| Aaron | AR005C9S-500mg |
Benzenemethanol,4-fluoro-2,6-dimethyl- |
773868-67-0 | 500mg |
$300.00 | 2023-12-14 | ||
| abcr | AB144176-5g |
2,6-Dimethyl-4-fluorobenzyl alcohol, 98%; . |
773868-67-0 | 98% | 5g |
€850.00 | 2024-04-16 | |
| A2B Chem LLC | AC48084-500mg |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 97% | 500mg |
$209.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1264776-1g |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 97% | 1g |
￥3973.00 | 2024-07-28 | |
| Aaron | AR005C9S-5g |
Benzenemethanol,4-fluoro-2,6-dimethyl- |
773868-67-0 | 95% | 5g |
$1092.00 | 2025-02-12 |
2,6-Dimethyl-4-fluorobenzyl alcohol Related Literature
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Marianne R. Sommer,Lauriane Alison,Clara Minas,Elena Tervoort,Patrick A. Rühs,André R. Studart Soft Matter, 2017,13, 1794-1803
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2. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
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Marc Sutter,Wissam Dayoub,Estelle Métay,Yann Raoul,Marc Lemaire Green Chem., 2013,15, 786-797
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
773868-67-0 (2,6-Dimethyl-4-fluorobenzyl alcohol) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:773868-67-0)2,6-Dimethyl-4-fluorobenzyl alcohol
Purity:99%
Quantity:1g
Price ($):330.0